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Introduction

[Alal7]-Melanin-Concentrating Hormone ([Alal7]-MCH) is a synthetic analog of the native
neuropeptide Melanin-Concentrating Hormone (MCH). It acts as a potent agonist for the MCH
receptors, MCHR1 and MCHRZ2, which are G-protein coupled receptors (GPCRs) primarily
expressed in the central nervous system. [Alal7]-MCH is a valuable tool for in vitro studies
aimed at elucidating the physiological roles of the MCH system, which is implicated in the
regulation of energy homeostasis, appetite, mood, and sleep. These application notes provide
detailed protocols for the use of [Alal7]-MCH in cell culture experiments, including receptor
activation, downstream signaling analysis, and cell viability assessment.

Mechanism of Action

[Alal7]-MCH selectively binds to and activates MCHR1 and MCHR2.[1] MCHRL1 activation
couples to both Gai and Gaq proteins, leading to the inhibition of adenylyl cyclase, a decrease
in intracellular cyclic AMP (cCAMP) levels, and the stimulation of phospholipase C (PLC), which
results in an increase in intracellular calcium (Ca2+).[2][3] MCHRZ2 activation primarily couples
to Gaq, leading to an increase in intracellular Ca2+.[2] The activation of these receptors can
also stimulate the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated
kinase (ERK) pathway.[3]
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Quantitative Data

The following table summarizes the binding affinity (Ki) and functional potency (EC50) of
[Alal7]-MCH for human MCH receptors. These values are crucial for determining the
appropriate concentration range for in vitro experiments.

Parameter MCHR1 MCHR2 Reference
Ki (nM) 0.16 34 [1]
EC50 (nM) 17 54

Signaling Pathway Diagrams

The following diagrams illustrate the primary signaling cascades initiated by the activation of
MCHR1 and MCHR2.
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Caption: MCHR1 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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